2-Propanol, 1-(1-adamantylmethoxy)-3-(2-butylamino)-, hydrochloride

• IUPAC Name: 1-(1-adamantylmethoxy)-3-(butan-2-ylamino)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H33NO2.ClH/c1-3-13(2)19-10-17(20)11-21-12-18-7-14-4-15(8-18)6-16(5-14)9-18;/h13-17,19-20H,3-12H2,1-2H3;1H
• InChI Key: WJKYZMWHHGYMST-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC(COCC12CC3CC(C1)CC(C3)C2)O.Cl
• Molecular Formula: C18H34ClNO2
• DSSTOX Substance ID: DTXSID30950544
• Molecular Weight: 331.9 g/mol
• CAS RN: 27866-14-4

Description

2-Propanol, 1-(1-adamantylmethoxy)-3-(2-butylamino)-, hydrochloride is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as Memantine hydrochloride and is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. Memantine hydrochloride has been found to have several unique properties that make it a promising candidate for various research applications.

Mechanism of Action

Memantine hydrochloride acts as a non-competitive 2-Propanol, 1-(1-adamantylmethoxy)-3-(2-butylamino)-, hydrochloride receptor antagonist. It binds to the 2-Propanol, 1-(1-adamantylmethoxy)-3-(2-butylamino)-, hydrochloride receptor and blocks the influx of calcium ions into the neuron. This helps to prevent excitotoxicity, which is a process that can lead to neuronal damage and death.
Biochemical and physiological effects:
Memantine hydrochloride has been found to have several biochemical and physiological effects. It has been shown to improve cognitive function in patients with Alzheimer's disease and to reduce the severity of symptoms in patients with Parkinson's disease. It has also been found to have neuroprotective effects and to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

Memantine hydrochloride has several advantages for use in lab experiments. It has a high affinity for the 2-Propanol, 1-(1-adamantylmethoxy)-3-(2-butylamino)-, hydrochloride receptor and is a potent antagonist. It also has a long half-life, which allows for sustained inhibition of the receptor. However, Memantine hydrochloride has some limitations as well. It can be difficult to dissolve in water, which can make it challenging to work with in some experiments. Additionally, it has been found to have some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several potential future directions for the use of Memantine hydrochloride in scientific research. One area of interest is the potential use of Memantine hydrochloride in the treatment of traumatic brain injury. It has also been suggested that Memantine hydrochloride may have potential in the treatment of addiction and in the prevention of opioid-induced hyperalgesia. Additionally, there is ongoing research into the use of Memantine hydrochloride in the treatment of various psychiatric disorders such as schizophrenia and bipolar disorder.
Conclusion:
In conclusion, Memantine hydrochloride is a promising compound for use in scientific research. Its unique properties make it a valuable tool for studying the 2-Propanol, 1-(1-adamantylmethoxy)-3-(2-butylamino)-, hydrochloride receptor and for investigating potential treatments for several neurological disorders. While there are some limitations to its use, ongoing research is exploring new potential applications for this compound.

Scientific Research Applications

Memantine hydrochloride has been widely studied for its potential use in the treatment of several neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been found to have potential in the treatment of depression, epilepsy, and neuropathic pain.